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Get Quote

The table below compiles data on various solid-state forms, which is crucial for identifying and

characterizing the material in drug development.

Compound & Key XRPD

Formp Peaks (20 * Additional Characteristics Source | Patent
0.2°)

Neratinib 6.9, 13.9, 22,5 Peaks at 5.1, 11.4, 18.3; endothermic CN107428727B [1]

Maleate (Form
A) [1]

Neratinib
Maleate (Form
T2) [2]

Neratinib Base
(Form B6) [2]

Information not
specified in
excerpts

6.2, 11.6, 23.0,
23.8,24.7

peak via DSC ~136°C; described as
having high solubility and good stability.

[1]

PXRD pattern provided in patent
application US20200308141A1 (Figure
5). [2]

Peaks at 6.8, 7.2, 10.7, 12.3, 15.6; can
be used as an intermediate for preparing
neratinib maleate. [2]

Experimental Protocol for XRPD Analysis

US20200308141A1
[2]

US20200308141A1
[2]
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For researchers needing to replicate or perform XRPD analysis, the following general methodology outlines

the standard practice. Specific parameters for neratinib maleate may vary.

(Sarnple PreparatiorD

Click to download full resolution via product page
Flowchart of the general XRPD experimental workflow

The typical workflow for powder X-ray diffraction analysis involves the following key steps [3]:

e Sample Preparation: The crystalline powder is packed into a sample holder to ensure a flat, level
surface.

¢ Instrument Configuration: Standard laboratory instruments use a copper anode X-ray tube
(producing Cu Ka radiation with A = 1.54186 A). Optics and slits are configured to produce a parallel,
monochromatic beam.
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e Data Collection: The sample is scanned through a range of diffraction angles (26). The intensity of
the diffracted X-rays is measured as a function of the angle.

e Data Analysis: The resulting pattern is analyzed to identify the unique set of diffraction peaks, which
act as a fingerprint for the crystalline material.

Pharmaceutical Significance of Solid-State Forms

The investigation of different solid-state forms is a critical aspect of pharmaceutical development, as the

crystalline structure can directly impact the final drug product's performance and quality [2].

e Property Optimization: Different polymorphs or salts can exhibit variations in key physicochemical
properties such as melting point, solubility, dissolution rate, and chemical stability. Developing a
stable, soluble form like neratinib maleate Form A helps optimize bioavailability and shelf-life [1] [2].

¢ Manufacturing & Control: A well-defined and reproducible crystalline form ensures consistent
processing, handling, and purification. XRPD is a primary technique for monitoring polymorphic
purity and detecting unwanted form conversions during manufacturing or storage [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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